Cas no 1805208-18-7 (5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine)

5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine is a halogenated pyridine derivative with a reactive chloromethyl group and a difluoromethyl substituent, making it a versatile intermediate in organic synthesis. Its structural features enable selective functionalization, particularly in pharmaceutical and agrochemical applications. The presence of both amino and chloro groups enhances its reactivity for cross-coupling and nucleophilic substitution reactions. The difluoromethyl moiety contributes to metabolic stability and bioactivity, making it valuable in the development of bioactive compounds. This compound is particularly useful in the synthesis of heterocyclic frameworks and fluorinated analogs, offering precise control over molecular design. High purity and consistent quality ensure reliable performance in research and industrial processes.

5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine structure

1805208-18-7 structure

Product Name:5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine

CAS No:1805208-18-7

MF:C₇H₆Cl₂F₂N₂

MW:227.038746356964

CID:4926269

Update Time:2025-10-22

5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine
- Inchi： 1S/C7H6Cl2F2N2/c8-1-3-4(12)2-13-6(9)5(3)7(10)11/h2,7H,1,12H2
- InChI Key： GXZADKPEMQHOBE-UHFFFAOYSA-N
- SMILES： ClCC1C(=CN=C(C=1C(F)F)Cl)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 171
XLogP3: 2.1
Topological Polar Surface Area: 38.9

5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A023024759-500mg	5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine	1805208-18-7	97%	500mg	$999.60	2022-04-01
Alichem	A023024759-1g	5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine	1805208-18-7	97%	1g	$1,612.80	2022-04-01

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Additional information on 5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine

Comprehensive Overview of 5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1805208-18-7)

5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1805208-18-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in developing novel heterocyclic compounds, a trending topic in modern chemistry.

The compound’s CAS number 1805208-18-7 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its 5-amino and 2-chloro functional groups contribute to its reactivity, enabling diverse chemical transformations. In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and bioavailability, aligning with the pharmaceutical industry’s focus on precision medicine. This trend is reflected in frequent searches for "fluorinated heterocycles in drug design" and "pyridine derivatives in agrochemicals," highlighting its relevance.

From a synthetic perspective, 5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine serves as a building block for small-molecule inhibitors and catalysts. Its chloromethyl group allows for further functionalization, making it valuable in combinatorial chemistry. Agrochemically, derivatives of this compound have shown promise in pest control, addressing growing concerns about sustainable agriculture. Online queries such as "eco-friendly agrochemical intermediates" underscore the intersection of this compound with environmental sustainability.

Analytical studies of CAS 1805208-18-7 emphasize its stability under standard storage conditions, a key factor for industrial scalability. Advanced techniques like NMR spectroscopy and HPLC are routinely employed to validate its purity, a topic frequently searched by quality control professionals. The compound’s difluoromethyl moiety is particularly noteworthy, as fluorination strategies dominate discussions in medicinal chemistry forums. This aligns with the broader scientific community’s interest in "fluorine in bioactive molecules," a hotspot in peer-reviewed literature.

In conclusion, 5-Amino-2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1805208-18-7) exemplifies the innovation driving modern chemical research. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—reflect its adaptability to evolving industry needs. As searches for "high-value pyridine derivatives" and "green chemistry solutions" continue to rise, this compound remains at the forefront of scientific and commercial exploration.